Cas no 1152915-18-8 (3-(1H-pyrazol-1-yl)pentanenitrile)

• Product Name: 3-(1H-pyrazol-1-yl)pentanenitrile
• CAS No: 1152915-18-8
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• MDL: MFCD09468170
• CID: 3158743
• PubChem ID: 25247440
• Update Time: 2025-06-07

3-(1H-pyrazol-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-1-yl)pentanenitrile
• STK351604
• 3-(PYRAZOL-1-YL)PENTANENITRILE
• 3-pyrazol-1-ylpentanenitrile
• 1152915-18-8
• AKOS005167487
• EN300-231256

• MDL： MFCD09468170
• Inchi： 1S/C8H11N3/c1-2-8(4-5-9)11-7-3-6-10-11/h3,6-8H,2,4H2,1H3
• InChI Key： CTTIUFBRNRTPSG-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C(CC#N)CC

Computed Properties

• Exact Mass: 149.095297364Da
• Monoisotopic Mass: 149.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1H-pyrazol-1-yl)pentanenitrile

Introduction to 3-(1H-pyrazol-1-yl)pentanenitrile (CAS No. 1152915-18-8)

3-(1H-pyrazol-1-yl)pentanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1152915-18-8, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a pyrazole moiety linked to a pentanenitrile backbone, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The pyrazole ring, known for its bioisosteric properties with piperazine, enhances the compound's pharmacological relevance, making it a valuable scaffold for drug discovery.

The pentanenitrile moiety introduces a polar nitrile group, which can influence solubility, reactivity, and interactions with biological targets. This combination of functional groups makes 3-(1H-pyrazol-1-yl)pentanenitrile a promising candidate for further exploration in synthetic chemistry and pharmacology. Recent studies have highlighted its potential role in developing novel therapeutic agents, particularly in addressing neurological and inflammatory disorders.

In the context of modern drug design, the structural features of 3-(1H-pyrazol-1-yl)pentanenitrile align well with current trends toward molecular entities that exhibit high selectivity and low toxicity. The pyrazole ring is a well-documented pharmacophore in many FDA-approved drugs, contributing to its widespread use in medicinal chemistry. Its ability to modulate enzyme activity and receptor binding has been leveraged in the development of antiviral, anticancer, and anti-inflammatory compounds.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(1H-pyrazol-1-yl)pentanenitrile for biological activity. Molecular docking studies have shown that this compound can interact with various protein targets, including kinases and transcription factors, which are implicated in diverse diseases. The nitrile group's ability to form hydrogen bonds and participate in π-stacking interactions further enhances its binding affinity to biological macromolecules.

The synthesis of 3-(1H-pyrazol-1-yl)pentanenitrile involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include the formation of the pyrazole ring via condensation reactions and subsequent coupling with pentanenitrile derivatives. Advances in catalytic methods have improved the efficiency and scalability of these synthetic routes, making it feasible to produce larger quantities of the compound for research purposes.

One of the most intriguing aspects of 3-(1H-pyrazol-1-yl)pentanenitrile is its potential as a building block for more complex molecules. By modifying its core structure or appending additional functional groups, researchers can generate libraries of derivatives with tailored properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development.

The pharmacological profile of 3-(1H-pyrazol-1-yl)pentanenitrile has been explored in several preclinical studies. These studies suggest that it may possess anti-inflammatory and neuroprotective effects, making it relevant for conditions such as Alzheimer's disease and rheumatoid arthritis. The compound's ability to cross the blood-brain barrier is another attractive feature, as it allows for targeted action within the central nervous system.

In conclusion, 3-(1H-pyrazol-1-yl)pentanenitrile (CAS No. 1152915-18-8) represents a compelling example of how structural diversity can drive innovation in drug discovery. Its unique combination of pharmacophoric elements positions it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is likely to grow further.